Cas no 2679806-44-9 (rac-(2R,6R)-6-methyl-4-(2,2,2-trifluoroacetyl)morpholine-2-carboxylic acid)

• Product Name: rac-(2R,6R)-6-methyl-4-(2,2,2-trifluoroacetyl)morpholine-2-carboxylic acid
• CAS No: 2679806-44-9
• MF: C₈H₁₀F₃NO₄
• MW: 241.164513111115
• CID: 5643638
• PubChem ID: 165915210
• Update Time: 2025-07-01

rac-(2R,6R)-6-methyl-4-(2,2,2-trifluoroacetyl)morpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,6R)-6-methyl-4-(2,2,2-trifluoroacetyl)morpholine-2-carboxylic acid
• EN300-28277088
• 2679806-44-9

• Inchi： 1S/C8H10F3NO4/c1-4-2-12(7(15)8(9,10)11)3-5(16-4)6(13)14/h4-5H,2-3H2,1H3,(H,13,14)/t4-,5-/m1/s1
• InChI Key： CPHCEUWDYMYJJK-RFZPGFLSSA-N
• SMILES： FC(C(N1C[C@H](C(=O)O)O[C@H](C)C1)=O)(F)F

Computed Properties

• Exact Mass: 241.05619229g/mol
• Monoisotopic Mass: 241.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,6R)-6-methyl-4-(2,2,2-trifluoroacetyl)morpholine-2-carboxylic acid

Professional Introduction to Rac-(2R,6R)-6-methyl-4-(2,2,2-trifluoroacetyl)morpholine-2-carboxylic Acid (CAS No. 2679806-44-9)

Rac-(2R,6R)-6-methyl-4-(2,2,2-trifluoroacetyl)morpholine-2-carboxylic acid, identified by its CAS number 2679806-44-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the morpholine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Rac-(2R,6R)-6-methyl-4-(2,2,2-trifluoroacetyl)morpholine-2-carboxylic acid features a morpholine ring substituted with a methyl group at the 6-position and a 2,2,2-trifluoroacetyl group at the 4-position. The presence of the trifluoroacetyl moiety introduces unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. This structural feature has been extensively studied for its potential in modulating enzyme activity and receptor binding affinity.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug candidates often leads to increased binding affinity and selectivity. The trifluoroacetyl group in Rac-(2R,6R)-6-methyl-4-(2,2,2-trifluoroacetyl)morpholine-2-carboxylic acid is particularly noteworthy for its ability to enhance the compound's lipophilicity and metabolic resistance.

One of the most compelling aspects of this compound is its potential application in the synthesis of novel pharmaceutical agents. Researchers have been exploring its utility as a key intermediate in the development of drugs targeting various diseases. For instance, studies have suggested that derivatives of this compound may exhibit potent inhibitory effects on certain enzymes implicated in inflammatory and infectious diseases.

The stereochemistry of Rac-(2R,6R)-6-methyl-4-(2,2,2-trifluoroacetyl)morpholine-2-carboxylic acid is also of great importance. The (R,R) configuration at the 2- and 6-positions contributes to the compound's unique biological properties. This stereochemical arrangement has been shown to influence binding interactions with biological targets, often leading to improved efficacy and reduced side effects. The precise stereochemical control over this compound is essential for optimizing its pharmacological activity.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex molecules like Rac-(2R,6R)-6-methyl-4-(2,2,2-trifluoroacetyl)morpholine-2-carboxylic acid. These innovations have made it possible to produce high-purity batches of the compound for both research and industrial applications. The development of novel synthetic routes has also opened up new possibilities for modifying the structure of this compound to create more effective drug candidates.

The pharmacological profile of Rac-(2R,6R)-6-methyl-4-(2,2,2-trifluoroacetyl)morpholine-2-carboxylic acid has been thoroughly investigated in various preclinical studies. These studies have revealed its potential as a lead compound for further drug development. For example, preliminary experiments have demonstrated its ability to inhibit specific enzymatic pathways involved in disease progression. This has sparked interest among researchers who are looking for novel therapeutic strategies.

In addition to its pharmacological potential, this compound has also shown promise in terms of its chemical versatility. The presence of multiple functional groups allows for a wide range of chemical modifications, enabling researchers to tailor its properties for specific applications. This flexibility makes it an attractive candidate for medicinal chemists working on developing new drugs.

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